2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]ethanol

• IUPAC Name: 2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]ethanol
• InChI: InChI=1S/C14H13N3OS/c18-7-6-15-13-12-11(10-4-2-1-3-5-10)8-19-14(12)17-9-16-13/h1-5,8-9,18H,6-7H2,(H,15,16,17)
• InChI Key: FXTYTYHRPAHYAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC3=NC=NC(=C23)NCCO
• Molecular Formula: C14H13N3OS
• Molecular Weight: 271.34 g/mol

Description

“2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]ethanol” is a chemical compound. It is a derivative of thienopyrimidine, a heterocyclic compound that has been widely used as a scaffold in the design of compounds in the chemical sector with a variety of biologically active compounds.

Synthesis Analysis

The synthesis of N-phenylthieno[2,3-d]pyrimidin-4-amines, which includes “this compound”, has been investigated. The most active compounds, 3-({6-phenylthieno[2,3-d]pyrimidin-4-yl}amino)phenol and 3-({5-phenylthieno[2,3-d]pyrimidin-4-yl}amino)phenol have IC₅₀ 0.16 and 0.18 μM, respectively.

Molecular Structure Analysis

The molecular structure of “this compound” has been analyzed by molecular modeling studies. The structure-activity relationship (SAR) of N-phenylthieno[2,3-d]pyrimidin-4-amines was investigated.

Chemical Reactions Analysis

The chemical reactions involving “this compound” have been analyzed. Binding of active compounds with FGFR1 kinase was analyzed by molecular modeling studies.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include its molecular weight, XLogP3-AA, hydrogen bond donor count, hydrogen bond acceptor count, rotatable bond count, exact mass, monoisotopic mass, topological polar surface area, heavy atom count, formal charge, complexity, isotope atom count, defined atom stereocenter count, undefined atom stereocenter count, defined bond stereocenter count, undefined bond stereocenter count, covalently-bonded unit count, and whether the compound is canonicalized.

Mechanism of Action

Target of Action

The primary targets of 2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]ethanol are a variety of enzymes such as kinases and phosphodiesterases . These enzymes play crucial roles in cellular signaling pathways, regulating various biological processes.

Mode of Action

The compound interacts with its targets by inhibiting their activity . This inhibition disrupts the normal functioning of the enzymes, leading to changes in the cellular processes they regulate.

Result of Action

The inhibition of kinases and phosphodiesterases by this compound can lead to alterations in cellular signaling pathways . This can result in a variety of molecular and cellular effects, potentially contributing to the compound’s therapeutic activity for various diseases .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]ethanol in lab experiments is its selectivity for certain protein kinases. This selectivity allows researchers to study specific cellular processes without affecting other processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]ethanol. One potential direction is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Additionally, this compound could be used to study the functions of specific protein kinases in various biological processes. Finally, further research could be conducted to better understand the potential toxic effects of this compound and how to mitigate them in lab experiments.

Scientific Research Applications

2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]ethanol has been studied for its potential applications in various scientific research fields. One of the primary applications of this compound is in the study of protein kinases, which are enzymes that play a crucial role in various cellular processes. This compound has been found to selectively inhibit certain protein kinases, making it a useful tool for studying their functions.

Safety and Hazards

The safety and hazards of “2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]ethanol” are not explicitly mentioned in the sources retrieved.